Cas no 1693958-18-7 (2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid
• CAS No: 1693958-18-7
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 6332812
• PubChem ID: 108385553
• Update Time: 2025-10-18

2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-(4-chloro-2-methylphenyl)acetic acid
• EN300-12511054
• 1693958-18-7

• Inchi： 1S/C17H16ClNO4/c1-11-9-13(18)7-8-14(11)15(16(20)21)19-17(22)23-10-12-5-3-2-4-6-12/h2-9,15H,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key： XQBVZXIKIVSWKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid

2-{(Benzyloxy)Carbonylamino}-2-(4-Chloro-2-Methylphenyl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 1693958-18-7, commonly referred to as 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonylamino group, and a substituted phenyl ring. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have demonstrated that the benzyloxy group plays a crucial role in enhancing the stability and bioavailability of the molecule. Furthermore, the presence of the 4-chloro-2-methylphenyl group has been shown to influence the compound's pharmacokinetic properties, making it a promising candidate for drug development.

The synthesis of 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzyloxy intermediate and the subsequent coupling reaction to introduce the carbonylamino group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From a pharmacological perspective, this compound has exhibited remarkable activity in preclinical studies. It has been shown to possess potent anti-inflammatory properties, which could make it a valuable addition to the treatment of chronic inflammatory diseases. Additionally, its ability to modulate key cellular pathways suggests potential applications in oncology and neurodegenerative disorders.

One of the most exciting developments involving this compound is its role in peptide synthesis. The carbonylamino group serves as an excellent leaving group, enabling efficient coupling reactions with amino acids and other peptide building blocks. This has led to its widespread use in solid-phase peptide synthesis (SPPS), where it facilitates the construction of complex peptide sequences with high precision.

In terms of environmental impact, studies have shown that 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid is biodegradable under specific conditions. However, its persistence in aquatic environments remains a topic of concern for regulatory agencies. Ongoing research is focused on developing eco-friendly alternatives and improving waste management practices to minimize its environmental footprint.

The future prospects for this compound are highly promising. With continued investment in research and development, it is anticipated that new applications will emerge across various industries. Its versatility as both a chemical building block and a potential therapeutic agent positions it as a key player in the advancement of modern medicine and materials science.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-(4-chloro-2-methylphenyl)acetic acid represents a significant achievement in organic synthesis and drug discovery. Its unique structure, coupled with its versatile functional groups, continues to drive innovation across multiple disciplines. As research progresses, this compound is poised to make an even greater impact on both scientific and industrial landscapes.